Cas no 165184-98-5 (Hexyl cinnamaldehyde)

• Product Name: Hexyl cinnamaldehyde
• CAS No: 165184-98-5
• MF: C₁₅H₂₀O
• MW: 216.3187
• CID: 1345634
• PubChem ID: 1550884
• Update Time: 2024-03-01

Hexyl cinnamaldehyde Chemical and Physical Properties

Names and Identifiers

• Octanal, 2-(phenylmethylene)-, (2E)-
• (2E)-2-(phenylmethylidene)octanal
• CAS-101-86-0
• Tox21_202301
• SMR001261427
• n-Hexyl cinnamaldehyde
• 101-86-0
• 2-(Phenylmethylene)octanal, 9CI
• .alpha.-Hexylcinnamic aldehyde
• 2-Hexenyl cynnamaldehyde
• NCGC00259850-01
• (2E)-alpha-n-hexylcinnamaldehyde
• 2-HEXYL-(E)-CINNAMALDEHYDE
• MLS002174256
• NSC406799
• Z57936859
• EC 639-566-4
• Epitope ID:117426
• CHEMBL1449245
• NCGC00090930-01
• MFCD00006989
• alpha-Hexylcinnamyl aldehyde
• CS-W014834
• alpha-Hexylcinnamaldehyde, >=95%, stabilized, FG
• alpha-Hexyl-beta-phenylacrolein
• alpha-Hexylcinnamaldehyde, technical grade, 85%
• Hexylcinnamaldehyde
• alpha-Hexylcinnamaldehyde, analytical reference material
• 2-(phenylmethylene)-octanal
• (E)-2-benzylideneoctanal
• DTXSID401020801
• UNII-E9947QRR9O
• VS-08571
• alpha -hexylcinnamaldehyde
• 2-Hexyl-3-phenyl-2-propenal
• Hexyl cinnamic aldehyde (VAN)
• NCGC00254188-01
• EN300-18426
• E9947QRR9O
• 2-Hexylcinnamaldehyde
• .ALPHA.-HEXYLCINNAMALDEHYDE, (2E)-
• LS-14416
• 2-(phenylmethylene)octanal (.beta.-hexyl cinnamaldehyde)
• W-108898
• Hexylzimtaldehyd
• HMS3039O14
• SCHEMBL113170
• Tox21_300142
• a-Hexylcinnamaldehyde, 8CI
• 2-Benzylideneoctanal
• alpha -N-hexyl-beta -phenylacrolein
• HY-W014118
• alpha-hexylcinna-maldehyde
• alpha-Hexylcinnamaldehyde
• (2E)-2-benzylideneoctanal
• 2-[(E)-benzylidene]octanal
• Q412025
• alpha-Hexylcinnamaldehyde, (2E)-
• hexyl cinnamal
• 2-Hexyl-3-phenyl-propenal
• NSC-406799
• 165184-98-5
• DTXSID4026684
• NCGC00090930-02
• NSC46150
• alpha-n-hexylcinnamaldehyde
• AKOS015839664
• alpha-n-Hexyl-beta-phenylacrolein
• 2-(Phenylmethylidene)octanal
• CHEBI:55365
• 2-(Phenylmethylene)octanal
• -Hexyl-3-phenyl-propenal
• Hexylcinnamal
• .alpha.-Hexylcinnamaldehyde
• Hexyl cinnamic aldehyde
• Octanal, 2-(phenylmethylene)-
• .alpha.-n-Hexyl-.beta.-phenylacrolein
• alpha -hexylcinnamic aldehyde
• NSC-46150
• OCTANAL, 2-(PHENYLMETHYLENE)-, (E)-
• alpha -N-hexyl-alpha -hexylcinnamaldehyde
• DTXCID806684
• Cinnamaldehyde, alpha -hexyl-
• WLN: VHY6 & U1R
• alfa-Hexyl Cinnam Aldehyde
• Hexylcinnamal 2000 microg/mL in Acetonitrile
• ?-Hexylcinnamaldehyde
• FEMA 2569
• alpha-Hexylcinnamic aldehyde
• (2Z)-2-Hexyl-3-phenyl-2-propenal
• Hexyl cinnamaldehyde

• MDL： MFCD00006989
• Inchi： InChI=1S/C15H20O/c1-2-3-4-6-11-15(13-16)12-14-9-7-5-8-10-14/h5,7-10,12-13H,2-4,6,11H2,1H3/b15-12+
• InChI Key： GUUHFMWKWLOQMM-NTCAYCPXSA-N
• SMILES： CCCCCC/C(=C\C1=CC=CC=C1)/C=O

Computed Properties

• Exact Mass: 216.1515
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes